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Efficacy Data for Halitosis and Oral Health

This table compiles quantitative results from clinical trials on the triple-combination mouthwash and its

components.

Health Area Product/Combination Key Efficacy Findings Citation

| Oral Halitosis | CHX (0.05%) + CPC (0.05%) + Zn Lactate (0.14%) | • Organoleptic score: Reduced from

2.8 to 1.5 (p<0.005). • VSC levels: Reduced from 292 ppb to 172 ppb (p<0.005). • Microbial load: Reduced

total anaerobic counts and specific pathogens (F. nucleatum, P. intermedia). | [1] [2] | | Oral Halitosis | CHX

+ CPC + Zn Lactate | Significant reduction in hydrogen sulfide (H2S) levels compared to water and essential

oil mouthwashes after 3 weeks of use. | [3] | | Plaque & Gingivitis | CPC (0.075%) + Zn Lactate (0.28%) | In

brushing models, no significant difference found between CPC-MW and CHX-MW for plaque and

gingivitis control. CHX causes more tooth staining. | [4] [5] | | Plaque & Gingivitis | CPC (0.05%) + Zn

Acetate (0.3%) in a spray | Significantly reduced gingivitis and plaque indices after 12 weeks compared to a

control. | [6] | | Respiratory Symptoms | CPC (0.075%) + Zn Lactate (0.28%) | Regular gargling reduced the

frequency (21.5% lower) and severity (11% lower) of upper respiratory symptoms. | [7] [5] |
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Detailed Experimental Protocols

For researchers to evaluate and replicate these findings, here are the methodologies used in the key studies.

Clinical Trial on Halitosis (Dual-Center, Double-Blind, Placebo-
Controlled)

This protocol was used to evaluate the efficacy of the CHX/CPC/Zinc Lactate mouthwash [1] [2].

Participants: 40 volunteers with oral halitosis but without periodontitis, selected based on specific

criteria including organoleptic score >1, VSC level >170 ppb, and tongue coating index >4.
Intervention: Participants were randomly assigned to gargle with either the active mouthrinse or a

placebo, twice daily for 14 days.
Outcome Measures (Assessed on Day 0 and Day 14):

Primary: Organoleptic assessments (odor judged by experts on a 0-5 scale) and levels of
Volatile Sulfur Compounds (VSC) measured in parts per billion (ppb).

Secondary: Winkel Tongue Coating Index (WTCI).
Microbiological Analysis: Standardized samples of tongue coating, saliva, and subgingival

plaque were cultured to determine total anaerobic counts and proportions of specific bacteria
like Fusobacterium nucleatum and Prevotella intermedia.

Study on Respiratory Symptoms (Open-Label, Randomized,
Single-Blind)

This study assessed the impact of gargling with a CPC/Zinc mouthwash on respiratory health [7].

Participants: 150 healthy adults without respiratory symptoms at baseline.

Intervention: The test group brushed teeth twice daily and additionally gargled with 20 mL of 0.075%
CPC + 0.28% Zinc Lactate mouthwash for 30 seconds, twice daily for 90 days. The control group only

brushed their teeth.
Outcome Measure: Participants completed the WURSS-21 (Wisconsin Upper Respiratory Symptom

Survey-21) Daily Symptom Report throughout the study to track the frequency and severity of
respiratory symptoms.

The workflow for the core clinical trial is summarized below:
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Recruit Participants
(With confirmed oral halitosis,

 without periodontitis)

Baseline Screening:
Organoleptic Score, VSC levels,

Tongue Coating Index

Randomize into
Test vs. Placebo Groups

Intervention:
Gargle twice daily

for 14 days

Post-Treatment Assessment:
Repeat Baseline Measures

+ Microbial Analysis

Statistical Analysis
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Key Considerations for Research and Development

Cytotoxicity Profile: While effective antiseptics, common mouthwash ingredients like CHX, CPC,

and essential oils can be cytotoxic to mammalian cells. One in vitro study showed they significantly
reduced the viability and altered the morphology of mouse osteoblast-like cells, irrespective of alcohol

content [8]. This is a critical factor for evaluating the safety profile of long-term use.
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Microbiome Impact: Evidence suggests that the CPC and Zinc Lactate combination may be superior

to some other antibacterial mouthwashes at controlling pathogens while promoting a healthier oral
microbiome balance. Notably, one study found it as effective as CHX at reducing aerosolized bacteria

during dental procedures, but with a potentially lesser impact on microbial diversity [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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